Cas no 391220-86-3 (6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline)

• Product Name: 6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline
• CAS No: 391220-86-3
• MF: C₂₃H₁₇ClN₄O₂
• MW: 416.85968375206
• CID: 6256020
• PubChem ID: 6866132
• Update Time: 2025-10-29

6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline
• (E)-6-chloro-2-(2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)methylene)hydrazinyl)-4-phenylquinazoline
• 6-chloro-2-[(E)-2-[(2,3-dihydro-1,4-benzodioxin-6-yl)methylidene]hydrazin-1-yl]-4-phenylquinazoline
• AKOS005699073
• 391220-86-3
• Z56871325
• 6-chloro-N-[(E)-2,3-dihydro-1,4-benzodioxin-6-ylmethylideneamino]-4-phenylquinazolin-2-amine
• AKOS001045022
• F0122-0061

• Inchi： 1S/C23H17ClN4O2/c24-17-7-8-19-18(13-17)22(16-4-2-1-3-5-16)27-23(26-19)28-25-14-15-6-9-20-21(12-15)30-11-10-29-20/h1-9,12-14H,10-11H2,(H,26,27,28)/b25-14+
• InChI Key： IUVZISYPMGSVEE-AFUMVMLFSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(N/N=C/C1C=CC3=C(C=1)OCCO3)=N2

Computed Properties

• Exact Mass: 416.1040035g/mol
• Monoisotopic Mass: 416.1040035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 68.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline

Recent Advances in the Study of 6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline (CAS: 391220-86-3)

The compound 6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline (CAS: 391220-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This quinazoline derivative has been the subject of multiple studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the compound's ability to modulate specific molecular targets, particularly in the context of cancer and inflammatory diseases. Studies have demonstrated that this molecule exhibits potent inhibitory effects on key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in various malignancies. The compound's unique structural features, including the chloro-substituted quinazoline core and the benzodioxin-hydrazone moiety, contribute to its selective binding affinity and biological activity.

In vitro and in vivo studies have shown promising results regarding the compound's efficacy. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that 6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline exhibited significant antiproliferative activity against a panel of cancer cell lines, with IC50 values in the low micromolar range. The compound also demonstrated favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further development.

Another area of interest is the compound's potential as an anti-inflammatory agent. Research has indicated that it can effectively suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting the NF-κB pathway. This dual functionality—targeting both cancer and inflammation—highlights the compound's versatility and broad therapeutic potential.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Current efforts are directed toward structural modifications to enhance its pharmacological profile. For example, researchers are exploring the introduction of additional substituents on the quinazoline ring or modifications to the hydrazone linker to improve binding specificity and reduce toxicity.

In conclusion, 6-chloro-2-(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)methylidenehydrazin-1-yl-4-phenylquinazoline (CAS: 391220-86-3) represents a promising scaffold for the development of novel therapeutics. Its multifaceted biological activity and favorable drug-like properties make it a compelling subject for ongoing research. Future studies will likely focus on advancing this compound through preclinical development and exploring its potential in combination therapies.